Cas no 2172199-26-5 (4-methyl-4-phenylpentane-2-sulfonyl fluoride)

• Product Name: 4-methyl-4-phenylpentane-2-sulfonyl fluoride
• CAS No: 2172199-26-5
• MF: C₁₂H₁₇FO₂S
• MW: 244.325586080551
• CID: 6035380
• PubChem ID: 165869873
• Update Time: 2025-05-20

4-methyl-4-phenylpentane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-phenylpentane-2-sulfonyl fluoride
• EN300-1450959
• 2172199-26-5

• Inchi： 1S/C12H17FO2S/c1-10(16(13,14)15)9-12(2,3)11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： NTTBBOAKZHYESJ-UHFFFAOYSA-N
• SMILES： S(C(C)CC(C)(C)C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 244.09332912g/mol
• Monoisotopic Mass: 244.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-methyl-4-phenylpentane-2-sulfonyl fluoride

Comprehensive Overview of 4-methyl-4-phenylpentane-2-sulfonyl fluoride (CAS No. 2172199-26-5)

4-methyl-4-phenylpentane-2-sulfonyl fluoride (CAS No. 2172199-26-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of organosulfur compounds, which are widely utilized in medicinal chemistry, material science, and agrochemical applications. The presence of both a phenyl and a sulfonyl fluoride group in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfonyl fluoride-based compounds has surged, driven by their role in covalent inhibitor development and click chemistry applications. Researchers are particularly interested in 4-methyl-4-phenylpentane-2-sulfonyl fluoride due to its potential in protease inhibition and targeted drug design. Its CAS No. 2172199-26-5 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery.

The compound's structural stability and reactivity make it a valuable tool for bioconjugation and protein labeling. Unlike traditional sulfonyl chlorides, sulfonyl fluorides like 4-methyl-4-phenylpentane-2-sulfonyl fluoride exhibit superior hydrolytic stability, enabling broader applications in aqueous environments. This property aligns with the current trend toward green chemistry and sustainable synthesis, addressing concerns about solvent waste and reaction efficiency.

Another area of interest is the compound's potential in PET (positron emission tomography) tracer development. The fluorine atom in its structure can be replaced with radioactive isotopes like 18F, making it a candidate for molecular imaging probes. This application is particularly relevant given the rising focus on precision medicine and diagnostic imaging technologies.

From a synthetic perspective, 4-methyl-4-phenylpentane-2-sulfonyl fluoride is often explored in multicomponent reactions and catalyzed transformations. Its compatibility with palladium-catalyzed cross-coupling and photoredox catalysis has been documented, highlighting its adaptability to modern catalytic methodologies. These features resonate with the pharmaceutical industry's push for cost-effective and scalable synthetic routes.

In material science, the compound's aromatic and sulfonyl moieties contribute to its utility in designing polymeric materials with tailored thermal and mechanical properties. Researchers are investigating its incorporation into high-performance polymers for applications ranging from coatings to electronic devices.

Given the increasing emphasis on AI-driven drug discovery, 4-methyl-4-phenylpentane-2-sulfonyl fluoride is also being studied in silico for its binding affinity and pharmacophore characteristics. Computational models suggest its potential as a scaffold for modulating enzyme activity, further elevating its profile in structure-activity relationship (SAR) studies.

To summarize, 4-methyl-4-phenylpentane-2-sulfonyl fluoride (CAS No. 2172199-26-5) is a multifaceted compound with applications spanning drug development, material science, and diagnostic imaging. Its unique chemical properties and compatibility with cutting-edge technologies position it as a key player in advancing interdisciplinary research.